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This guide provides an in-depth analysis of the spectroscopic data for N-cyanoethyl-4-
phenetidine, a derivative of the versatile chemical intermediate 4-phenetidine. It is intended for
researchers, scientists, and professionals in drug development who require a thorough
understanding of the structural elucidation of this compound through modern spectroscopic
techniques. This document offers a comprehensive examination of Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, beginning with the
precursor, 4-phenetidine, and extending to the predicted spectral characteristics of its N-
cyanoethylated product.

Introduction

N-cyanoethyl-4-phenetidine, also known as 3-((4-ethoxyphenyl)amino)propanenitrile (CAS
No. 23609-20-3), is a molecule of interest in organic synthesis and medicinal chemistry. It is
synthesized from 4-phenetidine (4-ethoxyaniline), a compound that has historically been a
cornerstone in the manufacturing of pharmaceuticals and dyes. The addition of a cyanoethyl
group to the nitrogen atom of 4-phenetidine modifies its electronic and steric properties,
opening avenues for new molecular designs and applications. A foundational step in the
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research and development of any new chemical entity is its unambiguous structural
characterization, for which spectroscopic methods are indispensable.

This guide will first detail the experimentally-derived spectroscopic data for the starting
material, 4-phenetidine. Subsequently, it will present a detailed, predicted analysis of the
spectroscopic data for N-cyanoethyl-4-phenetidine. These predictions are grounded in
established principles of spectroscopic interpretation and provide a robust framework for the
experimental verification of this compound.

Synthesis of N-cyanoethyl-4-phenetidine

The synthesis of N-cyanoethyl-4-phenetidine is typically achieved through a cyanoethylation
reaction, where 4-phenetidine is reacted with acrylonitrile. This reaction is a classic example of
a Michael addition.

Reactants

Acrylonitrile Product

4-Phenetidine

N—cyanoetha’—4—phenetidine

_ﬁ

Sample of
N-cyanoethyl-4-phenetidine
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Caption: Spectroscopic analysis workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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